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Compound Name: Tellurium dibromide

Cat. No.: B1610629

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tellurium dibromide (TeBrz) is a compound of tellurium and bromine with the molecular
formula Br2Te.[1][2] It is a crystalline solid that is greenish-black to brown in appearance and is
sensitive to light.[2] Due to its reactivity and the toxicity of tellurium compounds, stringent safety
precautions are necessary when handling this chemical to minimize risk to personnel and the
environment. These application notes provide detailed protocols for the safe handling, storage,
and disposal of tellurium dibromide in a laboratory setting.

Hazard Identification and Classification

Tellurium dibromide is a hazardous substance. While specific toxicity data for tellurium
dibromide is limited, the safety precautions are based on the known hazards of tellurium and
its compounds. Tellurium compounds are generally toxic if swallowed, in contact with skin, or if
inhaled.[3] They can cause severe skin burns and eye damage.[3][4]

Signal Word: Danger|[5]
Hazard Statements:
 Toxic if swallowed.[3][6]

o Fatal if inhaled.[6]
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Causes severe skin burns and eye damage.[4]

May cause an allergic skin reaction.[5][7]

May damage fertility or the unborn child.[5][7]

May cause long-lasting harmful effects to aquatic life.[5][7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tellurium dibromide is provided in
the table below.

Property Value Reference
Molecular Formula TeBr2 [1]12]
Molecular Weight 287.4 g/mol [1]

Greenish-black to brown
Appearance ] ] [2]
crystalline solid

Melting Point 210 °C [2]
Boiling Point 339 °C [2]
Solubility Insoluble in water [41[6]

Stabilit Moisture sensitive.[4] Light
abili
Y sensitive.[2]

Occupational Exposure Limits

The occupational exposure limits for tellurium and its compounds are established by various
regulatory agencies.
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Agency Exposure Limit (as Te) Reference
OSHA (PEL) 0.1 mg/m3 (8-hour TWA) [6]1[8]
ACGIH (TLV) 0.1 mg/m3 (8-hour TWA) [61[81[9]
NIOSH (REL) 0.1 mg/m? (10-hour TWA) [8]

IDLH 25 mg Te/m3 [6][10]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Experimental Protocols for Safe Handling
Engineering Controls

o Ventilation: All work with tellurium dibromide must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[7][9] Local exhaust ventilation should be
used to minimize worker exposure.[6]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented. The following PPE is mandatory when
handling tellurium dibromide:
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PPE Category

Specifications Reference

Eye and Face Protection

Chemical safety goggles or a

[417]

full-face shield.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
[41051[7]

or chemical-resistant apron.

Long-sleeved clothing.

Respiratory Protection

For operations that may
generate dust or aerosols, a
NIOSH-approved respirator
with a particulate filter (e.g.,
P100) is required.[7] In case of
insufficient ventilation, wear

suitable respiratory equipment.

[4]16]

General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[7]

¢ Do not breathe dust or fumes.[5]

o Wash hands thoroughly after handling and before eating, drinking, smoking, or using the

restroom.[6]

o Contaminated work clothing should not be allowed out of the workplace and should be

washed separately.[6]

e Do not eat, drink, or smoke in areas where tellurium dibromide is handled or stored.[7]

Storage Protocol

e Store in a cool, dry, and well-ventilated area.[6][9]

» Keep containers tightly closed to prevent moisture contact.[6][7]
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» Store away from incompatible materials such as strong bases and oxidizing agents.[4]

e Protect from light.[2]

Disposal Protocol

o All waste containing tellurium dibromide must be treated as hazardous waste.

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[5]

e Do not allow the material to be released into the environment.[7]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[417]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
skin with plenty of water for at
least 15 minutes. Seek

immediate medical attention.

[1]141[7]

Eye Contact

Immediately rinse eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

(11141071

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

(11141071

Spill Response Protocol

In the event of a spill, follow these procedures:

respiratory protection.

Containment: Prevent further spread of the spill.

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Personal Protection: Wear the appropriate PPE as described in section 5.2, including
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e Clean-up:

o For solid spills, carefully sweep or scoop up the material and place it into a suitable,
labeled container for hazardous waste disposal.[4][6] Avoid generating dust.[4][7]

o Use a vacuum cleaner equipped with a HEPA filter for final clean-up of dust.[9]
o Decontamination: Decontaminate the spill area with a suitable cleaning agent.

» Disposal: Dispose of all contaminated materials as hazardous waste.

Workflow for Tellurium Dibromide Spill Response
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Tellurium Dibromide Spill Occurs

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Assess Spill Size and Risk

Yes No

Contain Spill with Absorbent Material Large Spill or Uncontrolled Release

Carefully Collect Material
(Avoid Dust Generation)

Contact Emergency Services
and EHS

Decontaminate Spill Area Secure Area and Await Response Team

Package and Label Waste for Disposal

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a tellurium dibromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tellurium Dibromide]. BenchChem, [2025]. [Online PDF]. Available at:
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tellurium-dibromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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